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Compound of Interest

Compound Name: Thioformin

Cat. No.: B1231613 Get Quote

Disclaimer: The information provided herein is based on available safety data for

Thioformamide. The user, "Thioformin," is presumed to be a typographical error for

Thioformamide. It is imperative to consult the specific Safety Data Sheet (SDS) for the exact

chemical product in use before undertaking any handling procedures.

This guide furnishes crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in the handling of Thioformamide. Adherence to

these protocols is paramount for ensuring personal safety and maintaining a secure laboratory

environment.

Quantitative Exposure and Hazard Data
While specific Occupational Exposure Limits (OELs) for Thioformamide are not readily

available in the provided search results, the absence of established limits necessitates the

adoption of stringent control measures to minimize any potential exposure.[1][2] The following

table summarizes the known hazard and physical property data for Thioformamide.
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Parameter Value Reference

Chemical Name Thioformamide [2]

CAS Number 115-08-2 [2]

Molecular Formula CH3NS [3]

Molecular Weight 61.11 g/mol [3]

Appearance Colorless to pale yellow liquid

Odor Pungent

Vapor Pressure 30.5 mmHg at 25°C [1]

Density 1.133 g/cm³ [1]

Solubility
Soluble in water and organic

solvents

Occupational Exposure Limits

(OELs)
No data available [1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling Thioformamide to

prevent skin, eye, and respiratory exposure.
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PPE Category Specifications Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended). Inspect gloves

for integrity before each use.

Prevents direct skin contact.

While specific breakthrough

times for Thioformamide are

not available, nitrile and

neoprene gloves generally

offer good resistance to a

range of chemicals.[1][4][5]

Eye and Face Protection

Tightly fitting safety goggles

with side shields. A face shield

should be worn in situations

with a high risk of splashing.

Protects eyes from splashes

and vapors.

Skin and Body Protection

A chemical-resistant lab coat

or apron, long pants, and

closed-toe shoes are

mandatory. For larger

quantities or operations with a

higher risk of exposure,

fire/flame-resistant and

impervious clothing should be

considered.

Minimizes the risk of skin

contact and contamination of

personal clothing.[1]

Respiratory Protection

All handling of Thioformamide

should be conducted in a

certified chemical fume hood. If

exposure limits are exceeded

or symptoms of irritation occur,

a full-face respirator with

appropriate cartridges should

be used.

Prevents inhalation of harmful

vapors and aerosols.[1]

Experimental Protocols: Safe Handling and Storage
Strict adherence to the following procedures is essential for the safe handling and storage of

Thioformamide.
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General Handling:

Conduct all work with Thioformamide in a well-ventilated area, preferably within a certified

chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition sources.[1]

Wash hands thoroughly with soap and water after handling and before breaks.[1]

Remove any contaminated clothing immediately.[1]

Storage:

Store Thioformamide in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation Procedural Steps

Skin Contact

1. Immediately remove all contaminated

clothing. 2. Wash the affected area with plenty

of soap and water for at least 15 minutes. 3.

Seek medical attention.[1]

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

2. Remove contact lenses, if present and easy

to do. 3. Seek immediate medical attention.[1]

Inhalation

1. Move the affected person to fresh air. 2. If

breathing is difficult, provide oxygen. 3. If the

person is not breathing, give artificial respiration

(do not use mouth-to-mouth). 4. Seek

immediate medical attention.[1]

Ingestion

1. Rinse the mouth with water. 2. Do NOT

induce vomiting. 3. Never give anything by

mouth to an unconscious person. 4. Seek

immediate medical attention.[1]

Spill Management Workflow
A systematic approach to spill cleanup is necessary to ensure safety and minimize

environmental contamination.
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Initial Response

Cleanup Procedure

Final Steps

Spill Occurs

Alert personnel in the immediate area

Evacuate non-essential personnel

Assess the spill size and immediate risk

Don appropriate PPE (gloves, goggles, respirator, etc.)

Contain the spill with absorbent material

Absorb the spilled material

Collect absorbed material into a labeled, sealed container

Decontaminate the spill area

Dispose of waste as hazardous material

Report the incident to the appropriate safety personnel

Click to download full resolution via product page

Figure 1: Thioformamide Spill Cleanup Workflow
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Disposal Plan
All waste containing Thioformamide must be treated as hazardous waste.

Waste Collection: Collect all Thioformamide waste, including contaminated materials like

gloves and absorbent pads, in a designated, clearly labeled, and sealed container.[1]

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed container can then be disposed of

according to institutional guidelines.[1] Do not discharge Thioformamide or its waste into

drains or the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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